BML-260

• Molecular Formula: C17H11NO3S2
• Molecular Weight: 341.4 g/mol
• InChI: InChI=1S/C17H11NO3S2/c19-15-14(10-11-4-2-1-3-5-11)23-17(22)18(15)13-8-6-12(7-9-13)16(20)21/h1-10H,(H,20,21)/b14-10-
• InChIKey: HJGHAHOKZBWVGK-UVTDQMKNSA-N

BML-260: Multifunctional JSP-1/DUSP22 Inhibitor

BML-260 (CAS 101439-76-3) is a synthetic rhodanine derivative originally developed as a potent inhibitor of JNK-stimulatory phosphatase-1 (JSP-1), also known as dual-specificity phosphatase 22 (DUSP22), with a reported IC50 of 18 μM against JSP-1 [1]. Beyond its canonical phosphatase inhibition, BML-260 was subsequently discovered to activate uncoupling protein 1 (UCP1) expression and thermogenesis in both brown and white adipocytes through a JSP-1-independent mechanism involving CREB, STAT3, and PPAR signaling pathways [2]. This JSP-1-independent polypharmacology, combined with recently demonstrated efficacy in preventing skeletal muscle wasting via the DUSP22-JNK-FOXO3a axis [3] and promoting ex vivo hematopoietic stem cell expansion [4], makes BML-260 a uniquely multi-functional tool compound that cannot be functionally replaced by alternative JSP-1 inhibitors, JNK inhibitors, or thermogenic agents alone.

Workflow JSP-1/DUSP22 phosphatase inhibition with orthogonal polypharmacology

Selection Multi-axis tool for thermogenesis, muscle wasting, and HSC expansion studies

Use Context Adipocyte browning, sarcopenia model, ex vivo HSPC expansion research

• [1] Cutshall NS, O'Day C, Prezhdo M. Rhodanine derivatives as inhibitors of JSP-1. Bioorg Med Chem Lett. 2005;15(14):3374-3379. doi:10.1016/j.bmcl.2005.05.034 View Source
• [2] Feng Z, Wei Y, Zhang Y, et al. Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression. Theranostics. 2019;9(12):3501-3514. doi:10.7150/thno.31951 View Source
• [3] Modulating phosphatase DUSP22 with BML-260 ameliorates skeletal muscle wasting via Akt independent JNK-FOXO3a repression. EMBO Mol Med. 2025;17(6):1259-1288. doi:10.1038/s44321-025-00234-2 View Source
• [4] Albayrak E, Akgol S, Turan RD, Uslu M, Kocabas F. BML-260 promotes the growth of cord blood and mobilized peripheral blood hematopoietic stem and progenitor cells with improved reconstitution ability. J Cell Biochem. 2022;123(12):2009-2029. doi:10.1002/jcb.30324 View Source

Why BML-260 Is Irreplaceable

The functional profile of BML-260 spans three mechanistically distinct axes—JSP-1/DUSP22 phosphatase inhibition, JSP-1-independent UCP1-driven thermogenesis, and DUSP22-JNK-FOXO3a-mediated muscle wasting prevention—that no single alternative compound concurrently addresses. Other rhodanine-based JSP-1 inhibitors from the same chemical series [1] have not been characterized for UCP1 activation. Quinoxalinylurea-based JSP-1 inhibitors such as compound A17 [2] are reported only for JSP-1 inhibition without demonstrated thermogenic or muscle-protective effects. The JNK inhibitor SP600125 produces comparable anti-atrophy effects in dexamethasone-induced myotube models but acts downstream of DUSP22 at the level of JNK, lacking the upstream phosphatase-targeting mechanism of BML-260 [3]. The β-adrenergic agonist isoproterenol (ISO) induces UCP1 expression but produces a transcriptomic signature that overlaps only partially with BML-260, with BML-260 uniquely upregulating 1,214 genes including mitochondrial electron transport chain components not induced by ISO [4]. Furthermore, BML-260's demonstrated capacity for ex vivo hematopoietic stem cell expansion with a favorable cytotoxicity profile [5] is not shared by any JSP-1 or JNK inhibitor comparator. These orthogonal activities mean that substituting BML-260 with any single-pathway agent results in loss of one or more functional dimensions critical to experimental or therapeutic outcomes.

Rhodanine-based JSP-1 inhibitors may lack UCP1 activation and thermogenic activity

JNK inhibitors (e.g., SP600125) act downstream; DUSP22-level modulation not replicated

β-adrenergic agonists (e.g., isoproterenol) do not share the unique transcriptomic signature

• [1] Cutshall NS, O'Day C, Prezhdo M. Rhodanine derivatives as inhibitors of JSP-1. Bioorg Med Chem Lett. 2005;15(14):3374-3379. doi:10.1016/j.bmcl.2005.05.034 View Source
• [2] Zhang L, Qiu B, Xiong B, et al. Quinoxalinylurea derivatives as a novel class of JSP-1 inhibitors. Bioorg Med Chem Lett. 2007;17(8):2118-2122. doi:10.1016/j.bmcl.2007.01.094 View Source
• [3] Modulating phosphatase DUSP22 with BML-260 ameliorates skeletal muscle wasting via Akt independent JNK-FOXO3a repression. EMBO Mol Med. 2025;17(6):1259-1288. doi:10.1038/s44321-025-00234-2 View Source
• [4] Feng Z, Wei Y, Zhang Y, et al. Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression. Theranostics. 2019;9(12):3501-3514. doi:10.7150/thno.31951 View Source
• [5] Albayrak E, Akgol S, Turan RD, Uslu M, Kocabas F. BML-260 promotes the growth of cord blood and mobilized peripheral blood hematopoietic stem and progenitor cells with improved reconstitution ability. J Cell Biochem. 2022;123(12):2009-2029. doi:10.1002/jcb.30324 View Source

BML-260 Comparative Evidence

JSP-1-Independent UCP1 Activation vs. Isoproterenol

BML-260 upregulates UCP1 expression in mature brown adipocytes to a level comparable with the β-adrenergic agonist isoproterenol (ISO) after 3 days of treatment, yet achieves this through a mechanism that is entirely independent of its canonical target JSP-1 [1]. CRISPR-Cas9-mediated knockout of Dusp22 in adipocytes did not abrogate the UCP1-upregulating effect of BML-260, confirming JSP-1 independence, whereas ISO's effect on UCP1 is mediated through the β-adrenergic receptor–cAMP–PKA axis [1]. This represents a fundamentally distinct mechanistic route to UCP1 induction that ISO and other β-adrenergic agonists cannot replicate.

JSP-1-independent UCP1 activation vs. ISO

Head-to-head

Comparable UCP1 induction to isoproterenol; persists in Dusp22 knockout cells

Enables adrenergic-independent thermogenesis pathway dissection

Mechanism via CREB/STAT3/PPAR; not β-adrenergic receptor-dependent

Evidence Dimension	UCP1 expression induction in mature brown adipocytes
Target Compound Data	BML-260 (JSP-1 inhibitor): UCP1 expression comparable to ISO at both mRNA and protein levels after 3-day treatment; effect is JSP-1-independent (persists in Dusp22 knockout cells)
Comparator Or Baseline	Isoproterenol (ISO, β-adrenergic agonist): Comparable UCP1 upregulation; mechanism is β-adrenergic receptor-dependent
Quantified Difference	Comparable magnitude of UCP1 induction, but via mechanistically distinct and non-redundant pathways (JSP-1-independent polypharmacology vs. canonical β-adrenergic signaling)
Conditions	Mature brown adipocytes differentiated from Ucp1-2A-GFP reporter pre-adipocytes; BML-260 or ISO treatment for 1–3 days; Dusp22 CRISPR knockout validation

Why This Matters

BML-260 provides a JSP-1-independent route to UCP1 activation that ISO cannot access, enabling functional dissection of thermogenic pathways orthogonal to the β-adrenergic axis.

• [1] Feng Z, Wei Y, Zhang Y, et al. Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression. Theranostics. 2019;9(12):3501-3514. doi:10.7150/thno.31951 View Source

Transcriptomic Signature Distinct from Isoproterenol

RNA-seq analysis of brown adipocytes treated with BML-260 vs. ISO revealed that although both compounds significantly upregulated UCP1, BML-260 treatment produced a markedly distinct gene expression profile. Of the genes upregulated by BML-260, 1,214 were specifically induced by BML-260 and not by ISO, with a notable enrichment for genes encoding mitochondrial electron transport chain complexes I–V [1]. Only 624 genes were commonly upregulated by both treatments. This transcriptomic divergence indicates that BML-260 activates a broader oxidative phosphorylation and mitochondrial biogenesis program that ISO does not engage [1].

Transcriptomic program vs. isoproterenol

Head-to-head

1,214 genes uniquely upregulated vs. ISO; enriched for mitochondrial ETC complexes I–V

Supports OXPHOS and mitochondrial biogenesis studies

Transcriptional signature distinct from β-adrenergic stimulation

Evidence Dimension	Transcriptomic profile of upregulated genes in brown adipocytes
Target Compound Data	BML-260: 1,214 uniquely upregulated genes, enriched for mitochondrial complexes I–V; 624 genes shared with ISO
Comparator Or Baseline	Isoproterenol (ISO): 624 shared upregulated genes with BML-260; distinct gene set from BML-260 overall
Quantified Difference	BML-260 uniquely upregulates 1,214 genes not induced by ISO, including consistent enrichment of mitochondrial electron transport chain components
Conditions	Brown adipocytes treated with BML-260 or ISO; RNA-seq analysis with GO term enrichment

Why This Matters

For researchers studying mitochondrial biogenesis or OXPHOS activation in adipocytes, BML-260 provides a transcriptional program not accessible through β-adrenergic stimulation, making it the reagent of choice when dissecting adrenergic-independent thermogenic pathways.

• [1] Feng Z, Wei Y, Zhang Y, et al. Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression. Theranostics. 2019;9(12):3501-3514. doi:10.7150/thno.31951 View Source

Anti-Atrophy Effect vs. SP600125 in Myotubes

In a dexamethasone (Dex)-induced myotube atrophy model, BML-260 treatment and the JNK inhibitor SP600125 produced similar protective effects against atrophy when used individually. However, co-treatment with BML-260 and SP600125 together did not produce additive or synergistic effects beyond either agent alone, indicating that BML-260's anti-atrophy effect is mediated through the JNK signaling axis, but BML-260 acts upstream at the level of DUSP22 phosphatase inhibition rather than by directly inhibiting JNK kinase activity [1]. Furthermore, BML-260 treatment had no additional effect on Dex-induced atrogene expression when DUSP22 was already silenced by siRNA, confirming target specificity [1]. This positions BML-260 as a mechanistically distinct alternative to direct JNK inhibitors, enabling intervention at the phosphatase level of the DUSP22-JNK-FOXO3a cascade.

Anti-atrophy effect vs. SP600125

Head-to-head

Similar Dex-atrophy protection; non-additive with JNK inhibitor; DUSP22-dependent

Phosphatase-level intervention distinct from direct JNK inhibition

Confirmed by DUSP22 siRNA loss of effect

Evidence Dimension	Prevention of Dex-induced myotube atrophy and atrogene suppression
Target Compound Data	BML-260 (DUSP22 inhibitor): Prevents Dex-induced myotube atrophy; effect non-additive with SP600125 co-treatment; no additional effect upon DUSP22 siRNA knockdown
Comparator Or Baseline	SP600125 (JNK inhibitor): Produces similar anti-atrophy effects; co-treatment with BML-260 yields no additional benefit
Quantified Difference	Equivalent anti-atrophy efficacy; BML-260 acts upstream (DUSP22 phosphatase) vs. SP600125 downstream (JNK kinase); distinct nodes of intervention in the same signaling axis
Conditions	C2C12 myotubes treated with dexamethasone; BML-260 and/or SP600125 treatment; DUSP22 siRNA validation (Appendix Fig. S6, S10)

Why This Matters

BML-260 offers a phosphatase-level intervention point in the JNK-FOXO3a atrophy cascade distinct from direct JNK inhibitors like SP600125, enabling pathway dissection at the DUSP22 node rather than at JNK itself.

• [1] Modulating phosphatase DUSP22 with BML-260 ameliorates skeletal muscle wasting via Akt independent JNK-FOXO3a repression. EMBO Mol Med. 2025;17(6):1259-1288. doi:10.1038/s44321-025-00234-2 View Source

In Vivo Grip Strength Improvement in Aged Muscle

In aged mouse skeletal muscle, pharmacological treatment with BML-260 increased grip strength by more than 20% relative to untreated controls, while DUSP22 gene knockdown reduced wasting-related gene expression (atrogin-1 and MuRF-1) by over 50% [1]. DUSP22 targeting was also effective in human skeletal muscle cells undergoing atrophy [1]. This represents the first demonstration that pharmacological DUSP22 inhibition can produce functional improvement in aged muscle in vivo, a benchmark not reported for any other DUSP22 or JSP-1 inhibitor to date.

In vivo grip strength improvement

Class-level

>20% increase in aged mice; >50% atrogene reduction with DUSP22 knockdown

Supports sarcopenia model endpoint context

No comparable in vivo functional data for other DUSP22 inhibitors

Evidence Dimension	In vivo functional muscle strength improvement in aged mice
Target Compound Data	BML-260 treatment: >20% increase in grip strength in aged mice; DUSP22 knockdown reduced atrogin-1 and MuRF-1 expression by >50%
Comparator Or Baseline	No other DUSP22/JSP-1 inhibitor has reported in vivo functional muscle improvement data; SP600125 has not been tested for grip strength improvement in sarcopenia models in published studies
Quantified Difference	>20% grip strength improvement (BML-260) vs. no comparable in vivo functional data for any other JSP-1/DUSP22 inhibitor or JNK inhibitor in aged muscle
Conditions	Aged mouse model (24-month-old and 15-month-old mice); grip strength measurement; TA muscle analysis; human skeletal muscle cell validation

Why This Matters

For translational sarcopenia research requiring in vivo functional endpoints, BML-260 is currently the only DUSP22-targeting small molecule with documented grip strength improvement in aged animals, making it irreplaceable for preclinical muscle wasting studies.

• [1] Modulating phosphatase DUSP22 with BML-260 ameliorates skeletal muscle wasting via Akt independent JNK-FOXO3a repression. EMBO Mol Med. 2025;17(6):1259-1288. doi:10.1038/s44321-025-00234-2 View Source

HSC Expansion: Safety Advantage vs. TAME

In a screen of 35 small molecules targeting HSC quiescence factors, both BML-260 and tosyl-L-arginine methyl ester (TAME) significantly increased human CD34+ hematopoietic stem and progenitor cell (HSPC) populations by 2- to 5-fold compared to control [1]. However, BML-260 was identified as the more effective molecule and proved safer for expanded cell viability based on both cytotoxicity and genotoxicity assays, showing no cytotoxic or genotoxic effects on human HSPCs [1]. BML-260-expanded HSCs demonstrated enhanced multilineage engraftment and strong hematopoietic reconstitution capacity with increased immune cell content after xenotransplantation into immunocompromised mice [2]. This favorable safety-efficacy profile distinguishes BML-260 from TAME and other HSC expansion small molecules in the same screening panel.

HSPC expansion vs. TAME

Head-to-head

2–5 fold CD34+ expansion; no cytotoxicity or genotoxicity observed

Supports ex vivo expansion research with favorable safety endpoints

Outperformed TAME on safety in same screening panel

Evidence Dimension	CD34+ HSPC expansion fold-change and safety profile
Target Compound Data	BML-260: 2- to 5-fold increase in CD34+ populations; no cytotoxic or genotoxic effects; enhanced multilineage engraftment in xenotransplantation
Comparator Or Baseline	TAME: 2- to 5-fold increase in CD34+ populations; less favorable safety profile (BML-260 proved safer based on cytotoxicity and genotoxicity assays)
Quantified Difference	Both BML-260 and TAME achieve 2- to 5-fold CD34+ expansion vs. control; BML-260 superior on cytotoxicity and genotoxicity endpoints; BML-260 determined as the most effective molecule overall
Conditions	Human umbilical cord blood (UCB) and mobilized peripheral blood (mPB) HSPCs; 35-molecule screen; flow cytometry immunophenotyping; CFU assay; xenotransplantation in immunocompromised mice

Why This Matters

For GMP-grade ex vivo HSC expansion protocols where genotoxicity is a critical safety gate, BML-260's clean cytotoxicity profile provides a decisive advantage over TAME and other candidate molecules lacking equivalent safety data.

• [1] Screening of Hematopoietic Small Molecules Facilitates the Establishment of a Chemically Defined HSC Expansion Medium With Enhanced Performance. Research Square [Preprint]. 2021. doi:10.21203/RS.3.RS-254465/V1 View Source
• [2] Albayrak E, Akgol S, Turan RD, Uslu M, Kocabas F. BML-260 promotes the growth of cord blood and mobilized peripheral blood hematopoietic stem and progenitor cells with improved reconstitution ability. J Cell Biochem. 2022;123(12):2009-2029. doi:10.1002/jcb.30324 View Source

DUSP22 Inhibitory Potency Among Known Inhibitors

BML-260 inhibits JSP-1/DUSP22 with a reported IC50 of 18 μM in the original rhodanine series characterization by Cutshall et al. [1]. A more recent DUSP22-specific phosphatase activity assay reported a dose-dependent IC50 of 54 μM , reflecting assay condition differences. For context, other reported DUSP22 inhibitors include ethyl-3,4-dephostatin (IC50 = 3.06 ± 0.07 μM) [2], NSC-87877 (IC50 = 7.5 μM), PHPS1 (IC50 = 0.58 μM), and the DUSP3 inhibitor MLS-0437605 (IC50 = 26 μM against DUSP22) [3]. However, none of these comparators has been demonstrated to activate UCP1 thermogenesis, prevent muscle wasting, or expand HSCs—functional activities that BML-260 uniquely possesses. Therefore, while BML-260 is not the most potent DUSP22 inhibitor by IC50 alone, its multi-functional pharmacology is not recapitulated by any more potent but single-mechanism DUSP22 inhibitor.

DUSP22 IC50 context

Cross-study

IC50 18–54 µM (reported); comparators 0.58–26 µM without orthogonal activities

Functional polypharmacology not recapitulated by more potent inhibitors

Potency-only selection overlooks thermogenic, muscle, and HSC activities

Evidence Dimension	DUSP22/JSP-1 inhibitory potency (IC50) and associated functional activities
Target Compound Data	BML-260: JSP-1 IC50 = 18 μM (Cutshall 2005); DUSP22 IC50 = 54 μM (recent assay); demonstrated UCP1 activation, muscle wasting prevention, HSC expansion
Comparator Or Baseline	Ethyl-3,4-dephostatin IC50 = 3.06 μM; NSC-87877 IC50 = 7.5 μM; PHPS1 IC50 = 0.58 μM; MLS-0437605 DUSP22 IC50 = 26 μM. None have reported UCP1, muscle, or HSC activities.
Quantified Difference	BML-260 is ~3- to 30-fold less potent than the most potent DUSP22 inhibitors by IC50 alone, but uniquely possesses three orthogonal functional activities not reported for any comparator
Conditions	Various DUSP22 phosphatase assay formats (DiFMUP substrate, pNPP substrate); different assay conditions yield different absolute IC50 values

Why This Matters

When selecting a DUSP22 inhibitor for functional studies beyond simple enzyme inhibition—particularly for thermogenesis, muscle atrophy, or HSC biology—BML-260 is the only validated tool compound with published efficacy across all three domains, rendering potency-only comparisons incomplete for procurement decisions.

• [1] Cutshall NS, O'Day C, Prezhdo M. Rhodanine derivatives as inhibitors of JSP-1. Bioorg Med Chem Lett. 2005;15(14):3374-3379. doi:10.1016/j.bmcl.2005.05.034 View Source
• [2] Ethyl-3,4-dephostatin inhibits dual-specificity phosphatase 22 (DUSP22) activity. IC50 = 3.06 ± 0.07 μM. View Source
• [3] Reaction Biology. DUSP22/MKPX Phosphatase Assay Service – Reference Compound IC50s: NSC-87877 (7,500 nM), PHPS1 (580 nM), PTP1B Inhibitor (13,000 nM). View Source

BML-260 Application Scenarios

JSP-1-Independent Thermogenesis in Adipocytes

For obesity and metabolic disease research groups seeking to activate UCP1-dependent thermogenesis through a non-canonical, JSP-1-independent mechanism, BML-260 is the reagent of choice. Its ability to induce UCP1 to levels comparable with isoproterenol while operating through CREB, STAT3, and PPAR signaling pathways—confirmed by CRISPR Dusp22 knockout validation showing no abrogation of effect [1]—enables dissection of adrenergic-independent thermogenic mechanisms. BML-260-treated mice also display improved cold tolerance in vivo, with upregulated UCP1 and OXPHOS proteins in white adipose tissue [1]. No other rhodanine derivative or JSP-1 inhibitor has been demonstrated to possess this JSP-1-independent thermogenic activity.

DUSP22-JNK-FOXO3a Axis in Sarcopenia Drug Discovery

In skeletal muscle wasting research—including sarcopenia, glucocorticoid-induced atrophy, and intensive care-related muscle loss—BML-260 is currently the only small-molecule DUSP22 inhibitor with validated in vivo functional efficacy in aged animals. BML-260 treatment increased grip strength by more than 20% in aged mice and reduced wasting-related gene expression (atrogin-1, MuRF-1) by over 50% when DUSP22 was targeted genetically [2]. Its efficacy in human skeletal muscle cells [2] further supports translational relevance. BML-260 acts at the phosphatase level upstream of JNK, providing a mechanism distinct from direct JNK inhibitors like SP600125, with which it shows non-additive effects, confirming pathway convergence [2].

GMP-Compliant HSC Expansion with Safety Validation

For cell therapy manufacturers and academic HSC transplantation programs developing chemically defined, GMP-compatible ex vivo expansion protocols, BML-260 offers a unique combination of efficacy (2- to 5-fold CD34+ HSPC expansion), safety (no detectable cytotoxicity or genotoxicity), and functional engraftment (enhanced multilineage reconstitution with increased immune cell content in xenotransplantation models) [3][4]. BML-260 outperformed TAME on safety endpoints in the same screening panel and was determined as the most effective molecule overall [3]. The chemically defined RPMI 1640-based medium with BML-260 doubled CD34+ cell frequencies, providing a platform for clinical-grade HSC expansion [3].

Phosphatase-Level JNK Pathway Modulation

For cell signaling researchers studying JNK pathway regulation in inflammatory and proliferative disorders, BML-260 offers a unique pharmacological tool that modulates JNK activity indirectly through DUSP22 phosphatase inhibition rather than through direct ATP-competitive JNK kinase inhibition (as with SP600125). This distinction is experimentally important because DUSP22 is a positive regulator of JNK signaling (dephosphorylating the inhibitory phosphorylation site on JNK), unlike most MAP kinase phosphatases that negatively regulate MAPK signaling [2]. BML-260 thus enables interrogation of JNK biology from a phosphatase-centric perspective, complementary to but not replaceable by direct JNK inhibitors. Its JSP-1-independent effects via CREB, STAT3, and PPAR pathways [1] must be considered in experimental design when JNK-specific conclusions are sought.

Application

Selection Property

Validation Focus

Adipocyte thermogenesis research

JSP-1-independent UCP1 activation

Adrenergic-independent thermogenic endpoint evaluation

Skeletal muscle atrophy studies

DUSP22-JNK-FOXO3a axis targeting

In vivo muscle function and atrogene suppression endpoints

Hematopoietic stem cell expansion research

Multifunctional expansion with safety profile

Ex vivo genotoxicity and multilineage engraftment endpoints

JNK pathway phosphatase-level modulation

DUSP22 phosphatase inhibition upstream of JNK

Pathway specificity and off-target review

• [1] Feng Z, Wei Y, Zhang Y, et al. Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression. Theranostics. 2019;9(12):3501-3514. doi:10.7150/thno.31951 View Source
• [2] Modulating phosphatase DUSP22 with BML-260 ameliorates skeletal muscle wasting via Akt independent JNK-FOXO3a repression. EMBO Mol Med. 2025;17(6):1259-1288. doi:10.1038/s44321-025-00234-2 View Source
• [3] Screening of Hematopoietic Small Molecules Facilitates the Establishment of a Chemically Defined HSC Expansion Medium With Enhanced Performance. Research Square [Preprint]. 2021. doi:10.21203/RS.3.RS-254465/V1 View Source
• [4] Albayrak E, Akgol S, Turan RD, Uslu M, Kocabas F. BML-260 promotes the growth of cord blood and mobilized peripheral blood hematopoietic stem and progenitor cells with improved reconstitution ability. J Cell Biochem. 2022;123(12):2009-2029. doi:10.1002/jcb.30324 View Source